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Compound Focus: Heptyl 1-thiohexopyranoside

CAS No.: 85618-20-8

Cat. No.: S591824

Chemical Profile of Heptyl 1-Thiohexopyranoside

Heptyl 1-thiohexopyranoside is an experimental small molecule. The table below summarizes its key

identifiers and properties.

Property Description
Generic Name Heptyl 1-Thiohexopyranoside [1]
IUPAC Name (2S,3R,4S,5S,6R)-2-(heptylsulfanyl)-6-(hydroxymethyl)oxane-3,4,5-triol [1] [2]

Chemical Formula  Ci3H260sS [1] [3] [4]

Average Mass 294.408 g/mol [1] [3] [4]
Classification Thioglycoside (a glycoside with a sulfur-glycosidic bond) [1]
DrugBank Status Experimental; Not approved for human use [1]

Known Biochemical Interactions & Applications
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Publicly available data suggests its primary research application is in structural biology, particularly for

studying membrane proteins. The following table outlines its known protein targets.

Target Protein

Organism

Reported Pharmacological
Action

Rhodopsin [1] [4]

Flavodoxin/Ferredoxin-NADP+
Reductase [1] [4]

Acyl Carrier Protein [1] [4]

Biotin Biosynthesis Cytochrome P450
[1] [4]

Humans (Homo
sapiens)

Rhodobacter
capsulatus

Escherichia coli (strain
K12)

Bacillus subtilis (strain
168)

Unknown [1] [4]

Unknown [1] [4]

Unknown [1] [4]

Unknown [1] [4]

Based on its chemical nature and these interactions, here are its potential applications in glycosidase

research:

¢ Membrane Protein Solubilization: As a thioglycoside detergent, it can be used to solubilize and

stabilize membrane-bound glycosidases for in vitro studies [1] [4].

e Enzyme Crystallization: It is listed in the RCSB PDB, indicating a documented use in the
crystallization of proteins for structural analysis [4].
¢ Potential as a Substrate or Inhibitor: The molecule's structure, featuring a thioether-linked heptyl

chain to a sugar moiety, suggests it could act as a synthetic substrate or inhibitor for specific
glycoside hydrolases, similar to other thioglycosides [5].

Proposed Experimental Workflow

Given the lack of a specific protocol, the diagram below proposes a general workflow for evaluating this

compound in your research, based on standard biochemical approaches for characterizing enzyme inhibitors

or substrates.
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Re-optimize conditions

No
Is activity reduced? —> @ctfor}

Yes Yes

Outcome: Protocol for Substrate Turnover

Outcome: Protocol for Inhibition/Characterization

Click to download full resolution via product page
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Guidance for Protocol Development

To develop a functional protocol, you will need to determine key parameters through experimental

optimization. The table below suggests a starting point.

Parameter Consideration Suggested Action

Working Varies by system; detergents have Test a range (e.g., 0.1 - 10 mM) for
Concentration Critical Micelle Concentration (CMC). effect on enzyme activity/stability [1].
Solubility & Prepare stock solution. Solubilize in water, DMSO, or buffer.
Storage Store at -20°C [6].

Assay Conditions pH, temperature, incubation time. Use standard glycosidase assay buffers

(e.g., sodium acetate, MES, Tris) [6].

Detection Method Depends on role (inhibitor vs. Use continuous fluorogenic assays for
substrate). high-throughput screening [6].

Critical Considerations for Use

¢ Lack of Pharmacodynamic Data: Databases note that pharmacodynamic properties, toxicity, and
ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles for this compound are "Not
Available" [1]. Appropriate safety measures (PPE) and waste disposal procedures must be
established in the lab.

¢ Defining its Role: The first step is to empirically determine whether the compound acts as an
inhibitor, a substrate, or simply an inert stabilizing agent for your specific glycosidase.

¢ Purity and Stereochemistry: The compound has multiple defined stereocenters [1] [3]. Ensure you
are using a purified stereoisomer, as this will significantly impact its interaction with enzymes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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